Cas no 38488-14-1 (Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone)
38488-14-1 structure
Product Name:Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone
CAS No:38488-14-1
MF:C15H14O3S
MW:274.334863185883
CID:2666719
PubChem ID:15627039
Update Time:2025-04-21
Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzenesulfonyl)-1-(4-methylphenyl)ethanone
- 1-p-Tolyl-2-(phenylsulphonyl)ethanone
- 2-(phenylsulfonyl)-1-p-tolylethanone
- 1-p-Tolyl-2-(phenylsulfonyl)ethanone
- Phenyl 4-methylphenacyl sulfone
- 1-(4-methylphenyl)-2-(phenylsulfonyl)ethanone
- AKOS008967833
- BDBM50212530
- PD180073
- 2-(Benzenesulfonyl)-1-(4-methylphenyl)ethan-1-one
- Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone
- DTXSID20575987
- A1-01425
- CHEMBL392808
- 38488-14-1
- Ethanone, 1-(4-methylphenyl)-2-(phenylsulfonyl)-
- 2-(Phenylsulfonyl)-1-(p-tolyl)ethanone
- SCHEMBL6202982
- XFA83Y7LQD
-
- Inchi: 1S/C15H14O3S/c1-12-7-9-13(10-8-12)15(16)11-19(17,18)14-5-3-2-4-6-14/h2-10H,11H2,1H3
- InChI Key: DITVWQPTRBYVRP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CC(C1C=CC(C)=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 274.06636548g/mol
- Monoisotopic Mass: 274.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 59.6Ų
Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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